2-Bromo-3-cyclopropoxyaniline

• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 2-bromo-3-cyclopropyloxyaniline
• InChI: InChI=1S/C9H10BrNO/c10-9-7(11)2-1-3-8(9)12-6-4-5-6/h1-3,6H,4-5,11H2
• InChI Key: NOBDUDPENKBTFA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2Br)N

Description

2-Bromo-3-cyclopropoxyaniline is an aromatic amine derivative featuring a benzene ring substituted with an amino group (-NH₂), a bromine atom at position 2, and a cyclopropoxy group (-O-C₃H₅) at position 3. The cyclopropoxy substituent introduces a strained three-membered ring system, which influences both steric and electronic properties of the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-cyclopropoxyaniline typically involves the bromination of 3-cyclopropoxyaniline. One common method is to react 3-cyclopropoxyaniline with bromine in the presence of a suitable solvent such as acetic acid or chloroform. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination .

Industrial Production Methods

For industrial-scale production, the process may involve the use of copper bromide (CuBr2) as a brominating agent in a solvent like tetrahydrofuran (THF). This method is advantageous due to its high selectivity and yield, as well as its environmentally friendly nature .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-cyclopropoxyaniline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction Reactions: The nitro group can be reduced to an amine group under suitable conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide (NaOH) or potassium hydroxide (KOH) in the presence of a suitable solvent.

Oxidation Reactions: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction Reactions: Reducing agents like hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are typically employed.

Major Products Formed

Substitution Reactions: Products include various substituted anilines depending on the nucleophile used.

Oxidation Reactions: Products include quinones and other oxidized derivatives.

Reduction Reactions: Products include the corresponding amine derivatives.

Scientific Research Applications

2-Bromo-3-cyclopropoxyaniline has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals .

Mechanism of Action

The mechanism of action of 2-Bromo-3-cyclopropoxyaniline involves its interaction with specific molecular targets and pathways. The bromine atom and the cyclopropoxy group play crucial roles in its reactivity and biological activity. The compound can interact with enzymes and proteins, leading to the inhibition or activation of specific biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Molecular Comparison

The table below highlights key differences between 2-Bromo-3-cyclopropoxyaniline and two structurally related compounds:

Property	2-Bromo-3-cyclopropoxyaniline	3-Bromo-5-(propan-2-yloxy)aniline	2-Bromo-3-methylpyridine
Molecular Formula	C₉H₁₀BrNO (inferred)	C₉H₁₂BrNO	C₆H₆BrN
Molecular Weight (g/mol)	228.06 (calculated)	230.10	172.02
Substituents	-NH₂, -Br (position 2), -O-cyclopropyl	-NH₂, -Br (position 3), -O-isopropyl	Pyridine ring, -Br (position 2), -CH₃ (position 3)
Key Structural Features	Strained cyclopropoxy group	Branched isopropoxy group	Heteroaromatic pyridine ring

Electronic and Steric Effects

• Cyclopropoxy vs. This difference may alter reactivity in electrophilic aromatic substitution or metal-catalyzed coupling reactions.
• Pyridine vs. Aniline Core : The pyridine ring in 2-Bromo-3-methylpyridine has an electron-deficient nitrogen atom, contrasting with the electron-rich aniline derivatives. This makes pyridine derivatives more reactive in nucleophilic substitutions, while anilines are better suited for electrophilic attacks .

Research Findings and Discussion

• Thermal Stability : Cyclopropane-containing compounds are often thermally labile due to ring strain, suggesting that 2-Bromo-3-cyclopropoxyaniline may require low-temperature handling compared to its isopropoxy counterpart .
• Biological Activity : Pyridine derivatives like 2-Bromo-3-methylpyridine are prevalent in drug discovery (e.g., kinase inhibitors), while brominated anilines are intermediates in herbicide synthesis. The cyclopropoxy group’s unique properties could position 2-Bromo-3-cyclopropoxyaniline as a candidate for bioactive molecule development .